Cas no 2229567-82-0 (3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid)

3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid
- 2229567-82-0
- EN300-1815747
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- Inchi: 1S/C10H12FNO2/c1-10(2,9(13)14)5-8-4-3-7(11)6-12-8/h3-4,6H,5H2,1-2H3,(H,13,14)
- InChI Key: NGKDXJKMARWCQJ-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=C1)CC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 197.08520679g/mol
- Monoisotopic Mass: 197.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
- XLogP3: 1.7
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1815747-0.1g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 0.1g |
$867.0 | 2023-09-19 | ||
Enamine | EN300-1815747-0.05g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 0.05g |
$827.0 | 2023-09-19 | ||
Enamine | EN300-1815747-1.0g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 1g |
$1315.0 | 2023-06-03 | ||
Enamine | EN300-1815747-2.5g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 2.5g |
$1931.0 | 2023-09-19 | ||
Enamine | EN300-1815747-5g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 5g |
$2858.0 | 2023-09-19 | ||
Enamine | EN300-1815747-0.25g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 0.25g |
$906.0 | 2023-09-19 | ||
Enamine | EN300-1815747-0.5g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 0.5g |
$946.0 | 2023-09-19 | ||
Enamine | EN300-1815747-5.0g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 5g |
$3812.0 | 2023-06-03 | ||
Enamine | EN300-1815747-10.0g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 10g |
$5652.0 | 2023-06-03 | ||
Enamine | EN300-1815747-1g |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid |
2229567-82-0 | 1g |
$986.0 | 2023-09-19 |
3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid Related Literature
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Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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2. Back matter
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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4. Back matter
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
Additional information on 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid
3-(5-Fluoropyridin-2-yl)-2,2-dimethylpropanoic Acid (CAS No. 2229567-82-0): A Comprehensive Overview
3-(5-Fluoropyridin-2-yl)-2,2-dimethylpropanoic acid (CAS No. 2229567-82-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid.
Chemical Properties and Structure: The molecular formula of 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid is C11H13FN1O2, with a molecular weight of approximately 214.23 g/mol. The compound features a fluorinated pyridine ring and a dimethyl-substituted propanoic acid moiety. These structural elements contribute to its unique chemical and biological properties. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.
Synthesis Methods: Several synthetic routes have been reported for the preparation of 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid. One common approach involves the reaction of 5-fluoro-2-pyridinecarboxaldehyde with dimethyl malonate, followed by hydrolysis to yield the target compound. Another method utilizes a palladium-catalyzed coupling reaction between 5-fluoro-2-bromopyridine and an appropriate boronic acid derivative. These synthetic strategies offer flexibility in terms of scalability and cost-effectiveness, making them suitable for both laboratory-scale synthesis and industrial production.
Biological Activities: Recent studies have demonstrated that 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid exhibits a range of biological activities that make it a valuable candidate for therapeutic applications. One notable activity is its anti-inflammatory effect. In vitro assays have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. Additionally, it has been reported to possess anti-proliferative properties against various cancer cell lines, including breast cancer and colon cancer cells.
Mechanism of Action: The mechanism by which 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid exerts its biological effects is not yet fully understood. However, preliminary studies suggest that it may act through multiple pathways. For instance, the compound has been shown to modulate the activity of key signaling molecules such as NF-κB and MAPKs, which are involved in inflammation and cell proliferation. Furthermore, it may also interact with specific receptors or enzymes to exert its therapeutic effects.
Clinical Potential: The promising biological activities of 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid have led to increased interest in its clinical potential. Preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases and cancer. For example, in a murine model of colitis, treatment with the compound significantly reduced inflammation and improved disease symptoms. Similarly, in xenograft models of human cancer, it showed potent anti-tumor activity without significant toxicity.
Current Research Trends: Ongoing research is focused on further elucidating the pharmacological properties and therapeutic applications of 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid. Recent studies have explored its potential as a dual inhibitor of inflammation and cancer progression. Additionally, efforts are being made to optimize its pharmacokinetic properties through structural modifications or formulation strategies to enhance its bioavailability and efficacy.
Safety Profile: To date, no major safety concerns have been reported for 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses in animal models.
FUTURE DIRECTIONS: The future prospects for 3-(5-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid are promising. Further research is needed to fully characterize its mechanism of action and optimize its therapeutic potential. Clinical trials will be crucial in determining its safety and efficacy in human subjects. Additionally, exploring combination therapies with other drugs may enhance its therapeutic benefits.
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